![molecular formula C22H19N3O B241762 2-(1H-benzo[d]imidazol-2-yl)-N-phenethylbenzamide](/img/structure/B241762.png)
2-(1H-benzo[d]imidazol-2-yl)-N-phenethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1H-benzo[d]imidazol-2-yl)-N-phenethylbenzamide is a chemical compound that has been extensively researched in the field of medicinal chemistry. It is a benzamide derivative that has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of 2-(1H-benzo[d]imidazol-2-yl)-N-phenethylbenzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as glycogen synthase kinase-3β (GSK-3β) and histone deacetylases (HDACs). These enzymes play a role in various cellular processes such as cell proliferation, differentiation, and apoptosis. Inhibition of these enzymes by this compound may lead to the activation of certain signaling pathways that have been implicated in various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase cascade. It has also been shown to improve glucose tolerance and insulin sensitivity in diabetic mice. In addition, it has been shown to reduce inflammation in various animal models of inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1H-benzo[d]imidazol-2-yl)-N-phenethylbenzamide in lab experiments include its high potency and specificity for certain enzymes. It is also relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on 2-(1H-benzo[d]imidazol-2-yl)-N-phenethylbenzamide. One direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to study its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease. In addition, it may be worthwhile to investigate its potential as a therapeutic agent for other diseases such as cancer and diabetes.
Synthesis Methods
The synthesis of 2-(1H-benzo[d]imidazol-2-yl)-N-phenethylbenzamide involves the condensation of 2-aminobenzimidazole with phenethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions for several hours. The resulting product is then purified by column chromatography to obtain a pure compound with a high yield.
Scientific Research Applications
2-(1H-benzo[d]imidazol-2-yl)-N-phenethylbenzamide has been extensively researched for its potential therapeutic applications. It has been shown to have anticancer, antidiabetic, and anti-inflammatory properties. In addition, it has been studied for its potential as a neuroprotective agent and as a treatment for Alzheimer's disease.
Properties
Molecular Formula |
C22H19N3O |
---|---|
Molecular Weight |
341.4 g/mol |
IUPAC Name |
2-(1H-benzimidazol-2-yl)-N-(2-phenylethyl)benzamide |
InChI |
InChI=1S/C22H19N3O/c26-22(23-15-14-16-8-2-1-3-9-16)18-11-5-4-10-17(18)21-24-19-12-6-7-13-20(19)25-21/h1-13H,14-15H2,(H,23,26)(H,24,25) |
InChI Key |
BPVQGXYOSGRJQB-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CCNC(=O)C2=CC=CC=C2C3=NC4=CC=CC=C4N3 |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)C2=CC=CC=C2C3=NC4=CC=CC=C4N3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.